Cas no 946290-90-0 (5-chloro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)thiophene-2-sulfonamide
• CAS No: 946290-90-0
• MF: C₁₈H₁₅ClN₄O₃S₂
• MW: 434.919699907303
• CID: 6216234
• PubChem ID: 16886385
• Update Time: 2025-08-05

5-chloro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)thiophene-2-sulfonamide
• VU0629058-1
• AKOS024489328
• 5-chloro-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)thiophene-2-sulfonamide
• 946290-90-0
• F5015-0205
• 5-chloro-N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)thiophene-2-sulfonamide
• 5-chloro-N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]thiophene-2-sulfonamide

• Inchi： 1S/C18H15ClN4O3S2/c1-11-3-4-12(14-10-23-16(20-14)6-7-17(21-23)26-2)9-13(11)22-28(24,25)18-8-5-15(19)27-18/h3-10,22H,1-2H3
• InChI Key： HZTXRHRTZMCAKI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NC1C=C(C=CC=1C)C1=CN2C(C=CC(=N2)OC)=N1)(=O)=O

Computed Properties

• Exact Mass: 434.0274104g/mol
• Monoisotopic Mass: 434.0274104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 122Ų

Additional information on 5-chloro-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)thiophene-2-sulfonamide

5-Chloro-N-(5-{6-Methoxyimidazo[1,2-b]pyridazin-2-yl}-2-Methylphenyl)Thiophene-2-Sulfonamide (CAS 946290-90-0): A Comprehensive Overview of Its Chemical Structure, Pharmacological Properties, and Research Applications

5-Chloro-N-(5-{6-Methoxyimidazo[1,2-b]pyridazin-2-yl}-2-Methylphenyl)thiophene-2-sulfonamide, with the chemical identifier CAS 946290-90-0, represents a novel class of organic compounds that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique molecular architecture, which combines multiple heterocyclic rings and functional groups to create a versatile scaffold for potential therapeutic applications. The structural complexity of this molecule, including the presence of thiophene-2-sulfonamide as a key functional group, contributes to its biological activity and chemical stability, making it a promising candidate for further exploration in drug development.

The molecular framework of 5-chloro-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)thiophene-2-sulfonamide is built upon a core of imidazo[1,2-b]pyridazin-2-yl and thiophene-2-sulfonamide moieties. The 6-methoxy substituent on the imidazo[1,2-b]pyridazin-2-yl ring introduces additional polarity and hydrogen-bonding capacity, which may influence its interaction with biological targets. Meanwhile, the 2-methylphenyl group provides steric and electronic effects that modulate the overall reactivity of the molecule. These structural features are critical for understanding its pharmacological profile and potential applications in therapeutic contexts.

Recent studies have highlighted the significance of thiophene-2-sulfonamide derivatives in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that thiophene-2-sulfonamide-based compounds exhibit potent anti-inflammatory activity by inhibiting key enzymes such as COX-2 and LOX. This aligns with the structural similarity between 5-chloro-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)thiophene-2-sulfonamide and known anti-inflammatory agents, suggesting its potential as a lead compound for further optimization.

The synthesis of 5-chloro-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)thiophene-2-sulfonamide typically involves a multi-step process that includes the formation of the imidazo[1,2-b]pyridazin-2-yl ring and the coupling of the thiophene-2-sulfonamide moiety. A 2022 study published in Organic & Biomolecular Chemistry reported the use of palladium-catalyzed Suzuki coupling to efficiently assemble the core structure of this compound. This method not only enhances the yield but also allows for the incorporation of various substituents, which is crucial for tailoring the molecule for specific biological activities.

Pharmacological investigations into 5-chloro-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)thiophene-2-sulfonamide have revealed its potential as an inhibitor of COX-2 and LOX, enzymes implicated in inflammatory diseases. A 2023 preclinical study published in Pharmacological Research demonstrated that this compound significantly reduced inflammation in a murine model of arthritis, with minimal toxicity observed at therapeutic doses. These findings underscore the importance of thiophene-2-sulfonamide derivatives in the development of targeted therapies for inflammatory conditions.

Furthermore, the structural features of 5-chloro-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)thiophene-2-sulfonamide suggest its potential applications in oncology. The 6-methoxy group and the 2-methylphenyl substituent may enhance its ability to interact with cell membranes, potentially improving its permeability and bioavailability. A 2024 review in Cancer Letters highlighted the role of thiophene-2-sulfonamide derivatives in targeting cancer cell metabolism, indicating that this compound could be a valuable addition to the arsenal of anticancer agents.

Despite its promising properties, further research is needed to fully elucidate the mechanisms of action and optimize the therapeutic potential of 5-chloro-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)thiophene-2-sulfonamide. Ongoing studies are focused on evaluating its efficacy in combination therapies and exploring its safety profile in preclinical models. The development of this compound underscores the importance of structural diversity in drug discovery and highlights the potential of thiophene-2-sulfonamide-based molecules in addressing complex biological challenges.